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Compound of Interest

Compound Name: Butafenacil

Cat. No.: B1668078 Get Quote

An in-depth analysis for researchers, scientists, and environmental professionals.

Butafenacil, a protoporphyrinogen oxidase (PPO) inhibiting herbicide, is utilized for the control

of broadleaf and grass weeds. Understanding its behavior in the soil environment is critical for

assessing its potential environmental impact and ensuring its safe and effective use. This

technical guide provides a comprehensive overview of the environmental fate and degradation

of Butafenacil in soil, summarizing key quantitative data, detailing experimental protocols, and

visualizing complex processes.

Physicochemical Properties and Mobility in Soil
Butafenacil's mobility in soil is influenced by its physicochemical properties and the

characteristics of the soil matrix. The organic carbon partition coefficient (Koc) is a key indicator

of its tendency to adsorb to soil particles. Butafenacil exhibits a range of mobility from low to

high, with reported Koc values between 149 and 581 mL/g. This variability is dependent on soil

composition, particularly organic matter content.

Table 1: Soil Adsorption and Mobility of Butafenacil and its Metabolites
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Compound Koc (mL/g) Mobility Classification

Butafenacil 149 - 581 Low to High

CGA 293731 - Highly to Very Highly Mobile

CGA 293730 - Highly to Very Highly Mobile

CGA 380963 - Highly to Very Highly Mobile

CGA 98166 - Highly to Very Highly Mobile

Data sourced from a public release summary on the evaluation of Butafenacil. Specific Koc

values for metabolites were not provided, but their mobility was characterized as high.

Degradation of Butafenacil in Soil
Butafenacil is characterized by its rapid degradation in the soil environment, primarily through

microbial action. This rapid dissipation prevents its accumulation in the soil with repeated

applications.

Aerobic Soil Metabolism
Under aerobic conditions, Butafenacil undergoes rapid metabolism. The half-life (DT50) for

aerobic soil metabolism is reported to be between 0.5 and 2.2 days. This indicates that

Butafenacil is not persistent in aerobic soil environments.

Table 2: Aerobic Soil Metabolism Half-Life (DT50) of Butafenacil

Parameter Value (days) Persistence Classification

DT50 0.5 - 2.2 Not Persistent

Data from a public release summary indicating rapid metabolism.

Anaerobic Soil and Aquatic Metabolism
In anaerobic aquatic systems, the degradation of Butafenacil is also relatively quick, with a

reported DT50 of 4.0 days. However, a major metabolite, CGA 98166, has been shown to be
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persistent under these conditions, with a DT50 of over 1,000 days.

Major Degradation Pathways and Metabolites
The degradation of Butafenacil in soil proceeds through several key transformation pathways,

leading to the formation of various metabolites. The primary metabolic reactions include

hydrolysis of the ester moieties, N-desmethylation, oxidation of the uracil ring, and subsequent

ring opening.

The major metabolites identified in soil and leaching studies include CGA 293731, CGA 293730

(the benzoic acid metabolite), and CGA 380963. These metabolites are generally more mobile

than the parent compound.
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To cite this document: BenchChem. [Environmental Fate and Degradation of Butafenacil in
Soil: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668078#environmental-fate-and-degradation-of-
butafenacil-in-soil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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